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Compound of Interest

Compound Name: beta-Ionone epoxide

Cat. No.: B1235301 Get Quote

In the intricate world of fragrance chemistry, subtle molecular modifications can lead to

significant shifts in olfactory perception. This guide provides a detailed comparison of the

fragrance profiles of beta-ionone epoxide and alpha-ionone, two closely related ionone

derivatives. Aimed at researchers, scientists, and professionals in the fragrance and drug

development industries, this document synthesizes available data on their scent

characteristics, physicochemical properties, and known olfactory signaling pathways.

Olfactory Profile Comparison
Both beta-ionone epoxide and alpha-ionone are valued for their complex and pleasant

aromas, broadly categorized within the floral and woody families. While they share a common

violet-like foundation, key differences in their scent nuances exist.

Alpha-Ionone is renowned for its classic powdery, floral, and warm woody fragrance.[1] Its

scent is often described with specific notes of iris and violet, complemented by faint balsamic

and fruity, berry-like undertones.[1] The odor is generally considered clean and floral.[2]

Beta-Ionone Epoxide, in contrast, presents a slightly more complex and multifaceted aroma. It

is characterized by floral, violet, and orris notes, intertwined with a distinct woody and powdery

character.[3][4] Descriptions also frequently highlight a sweet, berry-like fruitiness.[5]

A summary of their olfactory descriptors is presented below:
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Feature Beta-Ionone Epoxide Alpha-Ionone

Primary Scent Family Floral, Woody Floral, Woody

Key Descriptors
Violet, Orris, Powdery, Woody,

Sweet, Berry

Violet, Iris, Powdery, Warm

Woody, Faint Balsamic, Berry

Overall Impression
Complex, floral, and woody

with sweet, fruity facets

Classic, clean, powdery floral

with woody undertones

Quantitative Olfactory Data
Quantitative data, such as odor thresholds, provides an objective measure of a compound's

potency. While data for a direct comparison is limited, some values for alpha-ionone have been

reported. It is important to note that odor thresholds can vary significantly depending on the

methodology and the specific enantiomer tested.

Compound Odor Threshold (in air) Source

(R)-(+)-alpha-ionone 0.525 ppb [6]

(S)-(-)-alpha-ionone 20-40 ppb [6]

Beta-Ionone Epoxide Not available

The significant difference in odor thresholds between the enantiomers of alpha-ionone

highlights the stereospecificity of olfactory receptors.[6]

Physicochemical Properties
The physical and chemical properties of these molecules influence their volatility and,

consequently, their fragrance performance.
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Property Beta-Ionone Epoxide Alpha-Ionone

Chemical Formula C13H20O2 C13H20O

Molecular Weight 208.30 g/mol 192.30 g/mol

Appearance
White to pale yellow crystalline

solid

Colorless to pale straw oily

liquid

Boiling Point 275-276 °C at 760 mm Hg ~258 °C at 760 mm Hg

Solubility
Soluble in alcohol; nearly

insoluble in water

Soluble in alcohol and most

fixed oils; very slightly soluble

in water

Experimental Protocols
The characterization of fragrance materials relies on a combination of instrumental analysis

and sensory evaluation.

Gas Chromatography-Olfactometry (GC-O)
A powerful technique for identifying odor-active compounds in a mixture is Gas

Chromatography-Olfactometry (GC-O).[7]

Methodology:

A sample containing the volatile compounds is injected into a gas chromatograph (GC).

The GC separates the individual compounds based on their physicochemical properties.

The effluent from the GC column is split, with one portion going to a chemical detector (like a

mass spectrometer) for identification and the other to a sniffing port.

A trained sensory panelist inhales the effluent from the sniffing port and records the odor

description and intensity at specific retention times.

This allows for the correlation of specific chemical compounds with their perceived aroma.
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Sensory Panel Evaluation
Sensory panels are essential for describing and quantifying the fragrance characteristics of a

substance.[8]

Methodology:

Panelist Selection and Training: A panel of trained individuals is selected based on their

olfactory acuity and descriptive ability. They are trained on a wide range of standard odorants

to build a common vocabulary.

Sample Preparation: The fragrance materials (beta-ionone epoxide and alpha-ionone) are

diluted to appropriate concentrations in a suitable solvent (e.g., ethanol).

Evaluation: Samples are presented to the panelists in a controlled environment (odor-free,

controlled temperature and humidity). This can be done using smelling strips (blotters) or by

sniffing from vials.[9]

Data Collection: Panelists rate the intensity of various odor descriptors (e.g., floral, woody,

fruity, powdery) on a predefined scale. They may also provide free-form descriptions.

Data Analysis: The collected data is statistically analyzed to generate a comprehensive

sensory profile of each compound.

Olfactory Signaling Pathway
The perception of odorants like ionones begins with their interaction with olfactory receptors

(ORs) located on the cilia of olfactory sensory neurons in the nasal cavity.

Beta-ionone has been shown to be an agonist of the olfactory receptor OR51E2.[10] This

interaction initiates a downstream signaling cascade. While the specific receptor for beta-
ionone epoxide has not been definitively identified, its structural similarity to beta-ionone

suggests it may interact with the same or a related receptor.

The general olfactory signaling pathway is as follows:
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Caption: General olfactory signal transduction cascade.

Logical Relationship of Fragrance Evaluation
The comprehensive evaluation of a fragrance compound involves a multi-step process that

integrates chemical and sensory data.
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Caption: Workflow for fragrance compound evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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